Cas no 1805517-18-3 (Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate)

• Product Name: Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate
• CAS No: 1805517-18-3
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4954679
• Update Time: 2025-11-01

Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate

• Inchi： 1S/C10H7Br2NO2/c1-15-10(14)8-2-6(4-11)7(5-13)3-9(8)12/h2-3H,4H2,1H3
• InChI Key： RHHXYDBGQCITDA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CBr)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate

Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate (CAS No. 1805517-18-3): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate (CAS No. 1805517-18-3) is a highly valuable intermediate in the realm of organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, characterized by the presence of bromine and cyano substituents, make it a versatile building block for the development of complex molecules. This compound has garnered significant attention due to its role in synthesizing a wide array of bioactive compounds, including those with potential therapeutic applications.

The molecular structure of Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate consists of a benzoate core substituted with two bromine atoms at the 2 and 5 positions, and a cyano group at the 4 position. This arrangement provides multiple reactive sites, enabling diverse chemical transformations. The bromine atoms are particularly useful for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of reactions are widely employed in the synthesis of pharmaceuticals and fine chemicals.

The cyano group in the molecule serves as a versatile handle for further functionalization. It can be reduced to an amine, converted into a carboxylic acid, or undergo nucleophilic substitution reactions. These transformations are essential for introducing various functional groups into the molecule, thereby expanding its synthetic utility. For instance, the conversion of the cyano group to an amine can be achieved using catalytic hydrogenation or chemical reduction methods, providing a pathway to synthesize amine-containing derivatives that are prevalent in many bioactive compounds.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The structural motif present in Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate is well-suited for constructing heterocycles such as pyridines, pyrimidines, and triazines. These heterocycles are known for their pharmacological properties and are frequently found in medicinal chemistry libraries. By incorporating this intermediate into synthetic routes, researchers can efficiently access a wide range of heterocyclic scaffolds with potential therapeutic value.

The pharmaceutical industry has leveraged the reactivity of Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate to develop novel drug candidates. For example, it has been used in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine atoms facilitate the introduction of aryl groups through cross-coupling reactions, while the cyano group can be further modified to introduce other pharmacophores. This flexibility makes it an indispensable tool in drug discovery programs.

Moreover, the agrochemical sector has also benefited from the use of this compound. Its ability to serve as a precursor for biologically active molecules has led to the development of new pesticides and herbicides. These compounds often require complex molecular architectures to exhibit high efficacy against target pests while maintaining low toxicity to non-target organisms. The synthetic versatility of Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate makes it an ideal candidate for generating such sophisticated agrochemicals.

The industrial production of Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate is typically carried out under controlled conditions to ensure high yield and purity. The synthesis involves multi-step organic transformations starting from readily available aromatic precursors. Advanced catalytic systems have been developed to enhance reaction efficiency and minimize byproduct formation. These advancements have not only improved the scalability of production but also reduced environmental impact.

In conclusion, Methyl 2-bromo-5-bromomethyl-4-cyanobenzoate (CAS No. 1805517-18-3) is a multifaceted intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow even further.